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Compound of Interest

Compound Name: GP2-114

Cat. No.: B237497

GP2-114: A Catecholamine Mimetic for
Cardiovascular Research

For researchers, scientists, and drug development professionals, GP2-114 is a valuable
pharmacological tool for investigating coronary artery disease. This catecholamine motility
mimetic allows for the study of cardiovascular effects through its action on adrenergic
receptors. This document provides detailed application notes, experimental protocols, and
purchasing information to facilitate the use of GP2-114 in a laboratory setting.

Supplier and Purchasing Information

GP2-114 is available from various chemical suppliers catering to the research community. The
following table summarizes the available information on suppliers, product numbers, quantities,
and pricing. Researchers are advised to contact the suppliers directly for the most up-to-date
information and to inquire about bulk ordering options.
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Product/iCatalo Quantity

Supplier . Price (USD) Purity
g No. Options
1 mg, 5mg, 10
MedchemExpres Contact for
HY-U00191 mg, 25 mg, 50 o >98% (HPLC)
S pricing
mg, 100 mg
1 mg, 5mg, 10
J J Contact for -
Immunomart T19345 mg, 25 mg, 50 Not specified

ricin
mg, 100 mg P g

Note: Pricing is subject to change and may not include shipping and handling fees. Please
verify all information with the supplier before placing an order.

Physicochemical Properties

Property Value

CAS Number 130783-39-0
Molecular Formula C19H24N204
Molecular Weight 344.4 g/mol

Application Notes

GP2-114 is a catecholamine mimetic, meaning it mimics the effects of endogenous
catecholamines like epinephrine and norepinephrine.[1][2] Its primary application in a research
setting is to study cardiovascular function and pathology, particularly in the context of coronary
artery disease.[2] It is known to produce current-dependent cardiovascular effects when
administered via transdermal iontophoresis.[1][2]

As a catecholamine mimetic, GP2-114 is expected to exert its effects by binding to and
activating adrenergic receptors, which are a class of G protein-coupled receptors (GPCRS).
This interaction initiates a downstream signaling cascade that can lead to various physiological
responses in the cardiovascular system, such as changes in heart rate, blood pressure, and
cardiac contractility.
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Experimental Protocols

While a specific, detailed experimental protocol for GP2-114 is not readily available in the
public domain, a general procedure for studying its cardiovascular effects using transdermal
iontophoresis can be outlined based on similar studies with related compounds. The following
is a hypothetical protocol for use in an animal model and should be adapted and optimized
based on specific experimental goals and institutional guidelines.

Objective: To investigate the cardiovascular effects of GP2-114 in a rodent model.
Materials:

e GP2-114

o Saline solution (0.9% NaCl)

 lontophoresis device

e Anesthetized rodent model (e.g., rat or mouse)

o Cardiovascular monitoring equipment (e.g., electrocardiogram (ECG), blood pressure
transducer)

» Data acquisition system
Procedure:

o Animal Preparation: Anesthetize the animal according to an approved institutional protocol.
Shave a small area of skin on the ventral thorax for electrode placement.

e GP2-114 Solution Preparation: Prepare a solution of GP2-114 in saline at the desired
concentration. The optimal concentration should be determined empirically.

o Electrode Placement: Attach the iontophoresis electrodes to the prepared skin area. The
anodal electrode should contain the GP2-114 solution, while the cathodal electrode should
contain saline.
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o Baseline Measurements: Record baseline cardiovascular parameters (ECG, blood pressure)
for a stable period before drug administration.

« lontophoretic Delivery: Apply a controlled electrical current using the iontophoresis device to
deliver GP2-114 transdermally. The current intensity and duration will influence the dose
delivered and should be carefully controlled and recorded.

o Cardiovascular Monitoring: Continuously monitor and record cardiovascular parameters
throughout the drug delivery period and for a sufficient time afterward to observe the full
effect and recovery.

o Data Analysis: Analyze the recorded data to determine the effects of GP2-114 on heart rate,
blood pressure, and other relevant cardiovascular parameters. Compare the changes from
baseline to assess the dose-dependent effects of the compound.

Signaling Pathway

GP2-114, as a catecholamine mimetic, is expected to activate adrenergic receptors, which are
G protein-coupled receptors. The binding of GP2-114 to these receptors initiates a
conformational change, leading to the activation of intracellular G proteins. This, in turn,
triggers downstream signaling cascades. The specific pathway activated will depend on the
subtype of adrenergic receptor (e.g., 01, 0z, B1, B2) to which GP2-114 binds with the highest
affinity.

A generalized signaling pathway for a catecholamine mimetic acting on a -adrenergic receptor
is depicted below.

Cell Membrane
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GP2-114 activating a -adrenergic receptor signaling cascade.

Experimental Workflow

The following diagram illustrates a typical workflow for investigating the effects of GP2-114 in a
research laboratory setting.
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A typical experimental workflow for studying GP2-114.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [GP2-114 supplier and purchasing information for
research labs]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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